Cas no 119290-10-7 (Pentanoic acid,5-(octyloxy)-)

Pentanoic acid,5-(octyloxy)- structure
Pentanoic acid,5-(octyloxy)- structure
Product Name:Pentanoic acid,5-(octyloxy)-
CAS No:119290-10-7
MF:C13H26O3
MW:230.343744754791
CID:165615
PubChem ID:452109
Update Time:2025-04-19

Pentanoic acid,5-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,5-(octyloxy)-
    • 5-octoxypentanoic acid
    • 5-Octanoxypentanoic acid
    • 6-Oxatetradecanoic acid
    • Pentanoic acid, 5-(octyloxy)-
    • 6-Oxamyristic acid
    • 6-OxaMyr
    • 5-(octyloxy)pentanoic acid
    • SCHEMBL8087585
    • 119290-10-7
    • 5-octyloxypentanoic acid
    • LETKNKUAHDGLPM-UHFFFAOYSA-N
    • DTXSID50152381
    • O6
    • Inchi: 1S/C13H26O3/c1-2-3-4-5-6-8-11-16-12-9-7-10-13(14)15/h2-12H2,1H3,(H,14,15)
    • InChI Key: LETKNKUAHDGLPM-UHFFFAOYSA-N
    • SMILES: O(CCCCC(=O)O)CCCCCCCC

Computed Properties

  • Exact Mass: 230.18828
  • Monoisotopic Mass: 230.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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